Cas no 107035-04-1 (1-methyl-5-phenyl-2,3,4,4a,5,9b-hexahydro-1H-indeno(1,2-b)pyridine)

• Product Name: 1-methyl-5-phenyl-2,3,4,4a,5,9b-hexahydro-1H-indeno(1,2-b)pyridine
• CAS No: 107035-04-1
• MF: C₁₉H₂₁N
• MW: 263.37674498558
• CID: 893853
• Update Time: 2025-04-19

1-methyl-5-phenyl-2,3,4,4a,5,9b-hexahydro-1H-indeno(1,2-b)pyridine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-phenyl-2,3,4,4a,5,9b-hexahydro-1H-indeno(1,2-b)pyridine
• 1-methyl-5-phenyl-2,3,4,4a,5,9b-hexahydroindeno[1,2-b]pyridine
• (+/-)-1
• (+/-)-1R,4aS,5R,9bS-1-methyl-5-phenyl-2,3,4,4a,5,9b-hexahydro-1H-indeno< 1,2-b> pyridine
• (+-)-2,3,4,4a,5,9b-Hexahydro-1-methyl-5-phenyl-1H-indeno(1,2-b)pyridine
• 1H-Indeno(1,2-b)pyridine, 2,3,4,4a,5,9b-hexahydro-1-methyl-5-phenyl-, (+-)-
• 1-Methyl-5-phenyl-2,3,4,4a,5,9b-hexahydro-1H-indeno[1,2-b]pyridine
• AC1L2VOX
• AGN-PC-00JXQT
• BRN 4690810
• BRN 6062755

• Inchi： 1S/C19H21N/c1-20-13-7-12-17-18(14-8-3-2-4-9-14)15-10-5-6-11-16(15)19(17)20/h2-6,8-11,17-19H,7,12-13H2,1H3
• InChI Key： ZFTCDHKYTKCNGS-UHFFFAOYSA-N
• SMILES： C12C3=C(C=CC=C3)C(C3=CC=CC=C3)C1CCCN2C

Computed Properties

• Exact Mass: 263.16753
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4

Experimental Properties

• PSA: 3.24